Cas no 1368131-83-2 (1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1368131-83-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5709821
• PubChem ID: 129975279
• Update Time: 2023-11-24

1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1368131-83-2
• 1-[1,3-Bis(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617369
• 1-1,3-bis(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

• Inchi： 1S/C11H18N2O/c1-7(2)10-6-11(9(5)14)13(12-10)8(3)4/h6-8H,1-5H3
• InChI Key： FDALDAHOKRIGHA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C(C)C)=NN1C(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų